Cas no 82313-30-2 (2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI))
![2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) structure](https://www.kuujia.com/scimg/cas/82313-30-2x500.png)
82313-30-2 structure
Product name:2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
CAS No:82313-30-2
MF:C8H7ClO3
MW:186.592381715775
CID:708339
2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1alpha,4alpha,6alpha)- (9CI)
- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1α,4α,6α)- (9CI)
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- Inchi: 1S/C8H7ClO3/c9-7(10)5-3-4-1-2-6(5)12-8(4)11/h1-2,4-6H,3H2/t4-,5+,6+/m1/s1
- InChI Key: GINQQUNUFTYACJ-SRQIZXRXSA-N
- SMILES: C(Cl)([C@@H]1[C@]2([H])C=C[C@]([H])(C1)C(=O)O2)=O
Computed Properties
- Exact Mass: 186.008
- Monoisotopic Mass: 186.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) Related Literature
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Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
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Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
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Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
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Bezaleel Mambwe,Richard F. W. Jackson,Richmond Muimo Chem. Commun., 2014,50, 9343-9345
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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